Cas no 1805081-93-9 (6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol)

• Product Name: 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol
• CAS No: 1805081-93-9
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916514
• Update Time: 2025-11-06

6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol

• Inchi： 1S/C7H8F2N2O2/c8-6(9)5-3(2-12)1-4(10)11-7(5)13/h1,6,12H,2H2,(H3,10,11,13)
• InChI Key： UIOGZQDBLQKYQF-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(=CC=1CO)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -1
• Topological Polar Surface Area: 75.4

Additional information on 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol

6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805081-93-9): A Comprehensive Overview

In the realm of specialized heterocyclic compounds, 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805081-93-9) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, characterized by its pyridine core with amino, hydroxyl, and difluoromethyl substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular formula, C₇H₈F₂N₂O₂, reflects a balance of hydrophilicity and lipophilicity, making it a versatile intermediate in synthetic chemistry.

The 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol structure is particularly noteworthy for its potential role in drug discovery. Researchers are exploring its utility as a building block for novel small molecule therapeutics, especially in areas such as kinase inhibitors and anti-inflammatory agents. The presence of both hydrogen bond donors and acceptors in its structure enhances its ability to interact with biological targets, a property highly valued in modern medicinal chemistry.

Recent trends in AI-assisted drug design have brought compounds like 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol into focus. Computational models frequently identify such multi-functional heterocycles as promising candidates for virtual screening and lead optimization. The compound's molecular weight of 190.15 g/mol falls within the desirable range for oral bioavailability, further increasing its appeal to pharmaceutical researchers.

In the field of agrochemicals, the difluoromethyl group present in 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol has shown potential for developing new crop protection agents. This moiety is known to enhance the metabolic stability of molecules while maintaining favorable environmental profiles. As sustainable agriculture becomes increasingly important, compounds with such balanced properties are receiving heightened attention from both academia and industry.

The synthesis of 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the sensitive functional groups. Modern flow chemistry techniques have been applied to improve the efficiency of its production, addressing common challenges in scaling up complex heterocycle synthesis. These advancements contribute to the growing commercial availability of this valuable intermediate.

From a physicochemical perspective, 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol demonstrates interesting properties. The compound's solubility profile varies significantly with pH due to its ionizable groups, a characteristic that must be considered in formulation development. Its melting point and stability data are crucial parameters for storage and handling, with typical recommendations including protection from moisture and light.

The growing interest in fluorinated pharmaceuticals has positioned 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol as a compound to watch. Approximately 30% of newly approved drugs contain fluorine atoms, highlighting the importance of fluorine-containing building blocks in modern drug discovery. The strategic placement of fluorine in this molecule offers potential for optimizing drug-target interactions while maintaining favorable ADME properties.

In the context of green chemistry, researchers are investigating more sustainable routes to produce 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol. Recent publications have explored catalytic methods and biocatalytic approaches to reduce the environmental impact of its synthesis. These developments align with the pharmaceutical industry's increasing focus on process sustainability and green metrics.

Analytical characterization of 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are essential for confirming the compound's identity and purity, particularly given the potential for regioisomer formation during synthesis. Standardized analytical protocols have been established to ensure consistent quality across different production batches.

The commercial landscape for 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol reflects its growing importance. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for research purposes to kilogram quantities for process development. Pricing trends indicate steady demand, particularly from contract research organizations and pharmaceutical innovators working on next-generation therapeutics.

Looking ahead, the scientific community anticipates expanded applications for 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol beyond its current uses. Emerging research suggests potential in material science applications, particularly as a component in functional polymers and coordination complexes. The compound's ability to participate in hydrogen bonding networks makes it an interesting candidate for designing molecular assemblies with tailored properties.

For researchers working with 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol, proper safety protocols should always be followed. While not classified as hazardous under standard regulations, appropriate personal protective equipment and laboratory ventilation are recommended when handling this chemical. Material safety data sheets provided by suppliers contain detailed information about handling procedures and storage conditions.

The intellectual property landscape surrounding 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol continues to evolve. Recent patent filings indicate growing interest in its derivatives for various applications. Researchers should conduct thorough freedom-to-operate analyses before developing commercial products based on this compound or its analogs.

In conclusion, 6-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805081-93-9) represents a fascinating example of how strategically functionalized heterocycles can serve as valuable tools in multiple scientific disciplines. Its combination of structural features, synthetic accessibility, and diverse application potential ensures its continued relevance in chemical research and development. As scientific understanding of this compound grows, so too will its impact across various technological fields.